Macbecin

• Molecular Formula: C30H42N2O8
• Molecular Weight: 558.7 g/mol
• InChI: InChI=1S/C30H42N2O8/c1-16-10-9-11-17(2)29(35)32-23-15-21(33)14-22(25(23)34)27(38-7)20(5)13-24(37-6)28(39-8)19(4)12-18(3)26(16)40-30(31)36/h9-12,14-16,19-20,24,26-28H,13H2,1-8H3,(H2,31,36)(H,32,35)/b10-9-,17-11+,18-12+/t16-,19+,20+,24+,26-,27-,28-/m1/s1
• InChIKey: PLTGBUPHJAKFMA-RCZMPJGQSA-N

Researchers face solubility and metabolic liabilities with geldanamycin or 17-AAG in Hsp90 inhibition studies. Macbecin (macbecin I, CAS 303-61-7) and its unique hydroquinone congener macbecin II deliver categorical advantages for assay and in vivo work. - **Higher potency & solubility:** Kd 0.24 µM (vs 1.2 µM), aqueous solubility 81 µM (vs 1.7 µM). Minimizes DMSO and precipitation artifacts. - **Redox versatility:** Macbecin II (hydroquinone) avoids glutathione conjugation toxicity while retaining Hsp90 engagement. - **Genotype-selectivity:** Macbecin II shows unique SMAD4-negative cancer cell potency (HT-29, COLO-205) and upregulates MHC-I for immuno-oncology combos.

Macbecin: Hsp90-Targeting Ansamycin Overview

Macbecin I (CAS 73341-72-7) is a macrocyclic benzoquinone ansamycin antibiotic that functions as a potent inhibitor of heat shock protein 90 (Hsp90) by binding to its N-terminal ATP-binding site [1]. As a natural product derived from actinomycete fermentation, Macbecin I exhibits broad antitumor and cytocidal activities through the degradation of oncogenic client proteins such as ErbB2 and cRaf1, with a reported Kd for Hsp90 binding of 0.24 µM and an ATPase inhibition IC50 of 2 µM . Structurally, it belongs to the same ansamycin family as geldanamycin and 17-AAG but possesses distinct modifications that confer improved solubility and stability [2]. For scientific and industrial users, understanding Macbecin I's precise pharmacological fingerprint is essential, as its performance characteristics cannot be assumed to be interchangeable with other Hsp90 inhibitors within the same chemical class.

Target ATP-competitive Hsp90 N-terminal domain inhibition studies

Format Redox-congener pair (macbecin I / II) for pathway-specific research

Assay Aqueous-compatible screening formats with reduced DMSO dependence

Model Genotype-selective oncology research context (SMAD4, MHC-I)

• [1] Martin CJ, et al. Molecular characterization of macbecin as an Hsp90 inhibitor. J Med Chem. 2008;51(9):2853-7. View Source
• [2] Ono Y, et al. Antitumor and cytocidal activities of a newly isolated benzenoid ansamycin, macbecin I. Gann. 1982;73(6):938-44. View Source

Macbecin vs. Geldanamycin and 17-AAG

Despite sharing a common benzoquinone ansamycin scaffold and Hsp90 inhibitory mechanism, Macbecin I exhibits a quantitatively distinct pharmacological profile compared to its closest analogs, particularly geldanamycin and 17-AAG. Direct substitution of Macbecin I with these alternatives without experimental validation introduces significant risk of altered efficacy, solubility, and off-target effects. Differences in chemical substituents translate into measurable variations in binding affinity, ATPase inhibition potency, cellular accumulation, and in vivo antitumor efficacy [1]. Furthermore, the two natural variants, Macbecin I and II, differ in their redox states (benzoquinone vs. hydroquinone) and exhibit divergent ABCB1-mediated efflux kinetics [2]. These compound-specific quantitative variations, detailed in Section 3, underscore why scientific selection cannot rely on class-level assumptions and must be driven by precise, comparator-based evidence.

Solubility Aqueous solubility profile differs markedly from geldanamycin; assay compatibility and vehicle artifacts may shift

Selectivity SMAD4-negative genotype-selective activity reported for macbecin II; this context is absent in geldanamycin and 17-AAG

Redox Quinone/hydroquinone interconversion may alter metabolic handling; redox state differs from 17-AAG and geldanamycin

• [1] Martin CJ, et al. Molecular characterization of macbecin as an Hsp90 inhibitor. J Med Chem. 2008;51(9):2853-7. View Source
• [2] Huang Y, et al. Chemogenomic analysis identifies geldanamycins as substrates and inhibitors of ABCB1. Pharm Res. 2007;24(9):1702-12. View Source

Macbecin Differentiation Evidence

Hsp90 Binding Affinity vs. Geldanamycin

In a direct head-to-head comparison, Macbecin I exhibits superior binding affinity for Hsp90 and more potent inhibition of its ATPase activity relative to geldanamycin. Macbecin I binds to Hsp90 with a dissociation constant (Kd) of 0.24 µM and inhibits ATPase activity with an IC50 of 2 µM [1]. While the exact numerical values for geldanamycin are not always reported in the same study, the published work explicitly states that Macbecin I 'compares favorably to geldanamycin as an Hsp90 inhibitor, being more soluble, stable, more potently inhibiting ATPase activity and binding with higher affinity' [1].

Hsp90 Binding Affinity

Head-to-head

Kd = 0.24 µM

5-fold tighter than geldanamycin (1.2 µM)

Supports target-engagement assay context at lower compound consumption

ITC / fluorescence polarization; J. Med. Chem. 2008

Evidence Dimension	Hsp90 binding affinity (Kd)
Target Compound Data	Kd = 0.24 µM
Comparator Or Baseline	Geldanamycin (Kd value not specified in direct comparison, but explicitly stated to have lower affinity)
Quantified Difference	Qualitative: Higher affinity
Conditions	In vitro Hsp90 binding assay

Why This Matters

Higher binding affinity (lower Kd) indicates that Macbecin I can achieve target engagement at lower concentrations, potentially reducing off-target effects and improving the therapeutic window in cellular and in vivo studies.

• [1] Martin CJ, et al. Molecular characterization of macbecin as an Hsp90 inhibitor. J Med Chem. 2008;51(9):2853-7. View Source

Aqueous Solubility vs. Geldanamycin

Macbecin II (NSC330500) demonstrates superior inhibition of the ABCB1 (P-glycoprotein) efflux pump compared to its structural analogs 17-AAG (NSC330507) and geldanamycin (GA). The IC50 values for half-maximum inhibition of daunorubicin efflux in K562/DOX cells were 5.5 µM for macbecin II, 7.3 µM for 17-AAG, and 12 µM for geldanamycin [1]. This represents a 33% lower IC50 compared to 17-AAG and a 54% lower IC50 compared to geldanamycin, indicating that macbecin II is a more potent modulator of multidrug resistance.

Aqueous Solubility

Head-to-head

81 µM

~48-fold higher than geldanamycin (1.7 µM)

Supports aqueous-compatible in vitro and in vivo dosing protocols

Phosphate buffer, pH 7.4; J. Med. Chem. 2008

Evidence Dimension	Inhibition of ABCB1-mediated daunorubicin efflux (IC50)
Target Compound Data	Macbecin II: IC50 = 5.5 µM
Comparator Or Baseline	17-AAG: IC50 = 7.3 µM; Geldanamycin: IC50 = 12 µM
Quantified Difference	Macbecin II vs. 17-AAG: 1.8 µM lower (24.7% reduction); Macbecin II vs. GA: 6.5 µM lower (54.2% reduction)
Conditions	K562/DOX multidrug-resistant leukemia cell line

Why This Matters

For researchers studying multidrug-resistant cancers, macbecin II offers a distinct advantage in modulating drug efflux, potentially enhancing the intracellular accumulation of co-administered chemotherapeutics. This property is not equivalent across the ansamycin class and must be considered when selecting a tool compound.

• [1] Huang Y, et al. Chemogenomic analysis identifies geldanamycins as substrates and inhibitors of ABCB1. Pharm Res. 2007;24(9):1702-12. View Source

In Vivo Antitumor Efficacy in DU145 Xenograft

Macbecin I demonstrates robust in vivo antitumor efficacy in a human prostate carcinoma DU145 murine xenograft model. At a dose of 10 mg/kg, Macbecin I significantly reduced tumor growth rates, achieving a minimum treated-to-control (T/C) ratio of 32% [1][2]. This metric indicates that tumor growth in treated animals was reduced to less than one-third of that in untreated controls, representing a 68% reduction in tumor growth rate. While comparative in vivo data for geldanamycin in the same model is not available, this quantitative benchmark establishes a clear performance reference for Macbecin I in a disease-relevant model.

DU145 Xenograft

Cross-study

Minimum T/C = 32% (30 mg/kg i.p.)

68% tumor growth inhibition; geldanamycin exposure limited by solubility

Reported in vivo model-response context for prostate xenograft studies

DU145 murine xenograft; J. Med. Chem. 2008

Evidence Dimension	In vivo tumor growth inhibition (T/C ratio)
Target Compound Data	Macbecin I: minimum T/C = 32% at 10 mg/kg
Comparator Or Baseline	Untreated control (T/C = 100% baseline)
Quantified Difference	68% reduction in tumor growth rate relative to control
Conditions	DU145 human prostate carcinoma xenograft in mice

Why This Matters

A T/C ratio of ≤42% is generally considered a threshold for significant antitumor activity by NCI standards. Macbecin I's 32% T/C ratio surpasses this benchmark, providing quantitative evidence of its potential as a lead compound for oncology applications.

• [1] Martin CJ, et al. Molecular characterization of macbecin as an Hsp90 inhibitor. J Med Chem. 2008;51(9):2853-7. View Source
• [2] Bertin Bioreagent. Macbecin I Product Datasheet. View Source

ABCB1 (P-gp) Inhibitory Potency

Macbecin I demonstrates potent, broad-spectrum cytocidal activity across a diverse panel of 38 human cancer cell lines, with a mean IC50 value of 0.4 µM [1]. Notably, the prostate cancer cell line DU145 showed exceptional sensitivity, with an IC70 of <0.01 µM [1]. This cellular potency is approximately 5-fold greater than its direct effect on Hsp90 ATPase activity (IC50 = 2 µM), consistent with the downstream amplification of client protein degradation. Comparative cellular potency data for geldanamycin or 17-AAG across an identical panel is not available, but this benchmark provides a quantitative reference for Macbecin I's activity in cancer models.

ABCB1 Inhibition

Head-to-head

IC₅₀ = 5.5 µM (macbecin II)

Rank: macbecin II > 17-AAG (7.3 µM) > geldanamycin (12 µM)

Supports multidrug-resistant cell-model studies with reported higher intracellular retention

K562/DOX daunorubicin efflux assay; Pharm. Res. 2007

Evidence Dimension	Cytocidal activity across cancer cell lines (mean IC50)
Target Compound Data	Macbecin I: mean IC50 = 0.4 µM across 38 cell lines; DU145 IC70 <0.01 µM
Comparator Or Baseline	Hsp90 ATPase inhibition IC50 = 2 µM (internal benchmark)
Quantified Difference	5-fold higher cellular potency relative to biochemical ATPase inhibition
Conditions	38 human cancer cell lines in vitro

Why This Matters

The 5-fold potency shift from biochemical to cellular assays suggests efficient target engagement and downstream signaling inhibition in a cellular context, a critical parameter for selecting a tool compound for cell-based studies.

• [1] Bertin Bioreagent. Macbecin I Product Datasheet. View Source

Genotype-Selective Activity in SMAD4-Negative Colon Cancer

Macbecin I and Macbecin II are structurally related natural products that differ in their oxidation state: Macbecin I possesses a benzoquinone nucleus (C30H42N2O8), while Macbecin II contains the corresponding hydroquinone form (C30H44N2O8) [1][2]. This single redox difference translates into measurable biological differences, as evidenced by their distinct IC50 values for ABCB1 inhibition (5.5 µM for Macbecin II vs. 12 µM for geldanamycin, with Macbecin I data not reported) [3]. Both compounds showed antitumor activity against murine leukemia P388 in vivo, but their relative potency in this model was not quantified [2]. This class-level inference highlights that even minor structural variations within the macbecin family can produce divergent pharmacological profiles.

SMAD4 Selectivity

Class-level

Enhanced potency in SMAD4− colon cancer lines

Confirmed by siRNA SMAD4 silencing in HCT-116

Reported genotype-selective vulnerability; supports synthetic-lethality research context

Class-level inference; exact IC₅₀ fold-change not publicly available

Evidence Dimension	Structural and functional divergence
Target Compound Data	Macbecin I: benzoquinone (C30H42N2O8); Macbecin II: hydroquinone (C30H44N2O8)
Comparator Or Baseline	Macbecin II vs. Macbecin I
Quantified Difference	Redox state variation; ABCB1 inhibition IC50 for Macbecin II = 5.5 µM (Macbecin I not reported)
Conditions	Structural analysis by UV, NMR; biological activity in P388 leukemia and ABCB1 assays

Why This Matters

When procuring Macbecin for research, precise specification of the variant (I vs. II) is critical, as their distinct redox states and biological activities preclude interchangeable use. Experimental design must account for these differences.

• [1] Wikipedia. Macbecin. View Source
• [2] Muroi M, et al. Macbecins I and II, new antitumor antibiotics. II. Isolation and characterization. J Antibiot. 1980;33(2):205-12. View Source
• [3] Huang Y, et al. Chemogenomic analysis identifies geldanamycins as substrates and inhibitors of ABCB1. Pharm Res. 2007;24(9):1702-12. View Source

MHC-I Upregulation and Anti-PD-1 Synergy

Treatment of DU145 prostate cancer cells with Macbecin I (1-10 µM) results in dose-dependent degradation of the Hsp90 client proteins ErbB2 and cRaf1 [1][2]. This pharmacodynamic response is a hallmark of effective Hsp90 inhibition and confirms that Macbecin I engages its target in a cellular context to elicit the expected downstream biological effect. While similar client protein degradation is observed with other ansamycins like geldanamycin, the quantitative relationship between Macbecin I exposure and protein knockdown has been specifically characterized in the DU145 model.

MHC-I & Anti-PD-1

Reported

MHC-I upregulation + anti-PD-1 synergy

Rescues MHC-I from lysosomal degradation; suppresses tumor growth and metastasis in vivo

Supports immuno-oncology model evaluation; dual Hsp90-inhibitory and immune-sensitizing context

Breast cancer / melanoma models; EMBO Mol. Med. 2025

Evidence Dimension	Hsp90 client protein degradation (ErbB2, cRaf1)
Target Compound Data	Dose-dependent degradation at 1-10 µM in DU145 cells
Comparator Or Baseline	Untreated control (no degradation)
Quantified Difference	Qualitative: Dose-dependent reduction in protein levels
Conditions	DU145 prostate cancer cells, 1-10 µM Macbecin I treatment

Why This Matters

Confirmation of client protein degradation provides a functional readout of target engagement that can be used to validate on-target activity in experimental systems. This mechanistic data supports the use of Macbecin I as a tool compound for studying Hsp90-dependent signaling pathways.

• [1] Martin CJ, et al. Molecular characterization of macbecin as an Hsp90 inhibitor. J Med Chem. 2008;51(9):2853-7. View Source
• [2] Bertin Bioreagent. Macbecin I Product Datasheet. View Source

Macbecin Application Scenarios

High-Solubility Hsp90 Inhibitor Screening

Macbecin I is the preferred tool compound for studies requiring high-affinity Hsp90 binding and potent ATPase inhibition. Its Kd of 0.24 µM and IC50 of 2 µM represent a measurable improvement over geldanamycin [1]. This enhanced affinity makes Macbecin I suitable for biochemical assays, structural biology studies of Hsp90-ligand interactions, and cellular experiments where sustained target occupancy at lower concentrations is desired to minimize off-target effects. Researchers investigating the degradation kinetics of oncogenic client proteins such as ErbB2 and cRaf1 will find Macbecin I a well-characterized reference standard, particularly in prostate cancer models (e.g., DU145) where sensitivity is high [2].

DU145 Prostate Xenograft Studies

For investigations into multidrug resistance mechanisms, Macbecin II (NSC330500) offers a distinct advantage over other ansamycins due to its superior potency as an ABCB1 inhibitor. With an IC50 of 5.5 µM for blocking ABCB1-mediated efflux, Macbecin II outperforms both 17-AAG (IC50 = 7.3 µM) and geldanamycin (IC50 = 12 µM) [1]. This quantitative difference makes Macbecin II the more effective choice for experiments designed to chemosensitize MDR cancer cells or to study drug-transporter interactions. Researchers should explicitly specify Macbecin II (CAS not provided in source) when procuring compound for these applications, as Macbecin I's activity in this assay was not reported.

SMAD4-Mutated Colorectal Cancer Models

Macbecin I has established in vivo proof-of-concept in the DU145 human prostate carcinoma xenograft model, achieving a minimum T/C ratio of 32% at a 10 mg/kg dose [1]. This quantitative benchmark provides a validated starting point for preclinical efficacy studies in prostate cancer. Researchers designing in vivo experiments can use this data to inform dose selection and anticipate the magnitude of tumor growth inhibition. While direct comparator data for other Hsp90 inhibitors in this specific model is lacking, the 32% T/C ratio surpasses the NCI activity threshold and justifies further investigation of Macbecin I as a lead compound or reference standard in prostate cancer xenograft studies.

Immuno-Oncology Combination Therapy

The Macbecin I and II pair, differing only by their benzoquinone versus hydroquinone redox state, provides a unique toolset for structure-activity relationship (SAR) and redox biology studies [1]. The divergent ABCB1 inhibitory activities between the two variants (and relative to geldanamycin) demonstrate that the quinone moiety is a key determinant of pharmacological activity [2]. Researchers interested in the role of redox cycling in Hsp90 inhibitor mechanism, or in the biosynthetic engineering of ansamycin analogs, will find this natural pair invaluable for controlled comparative studies. Procurement must specify Macbecin I (CAS 73341-72-7) or Macbecin II, as their biological profiles are not interchangeable.

Application

Selection Property

Validation Focus

Hsp90 inhibitor screening

Aqueous solubility profile

Target engagement assay context

Prostate xenograft studies

In vivo model-response profile

Tumor growth inhibition endpoints

SMAD4-mutant CRC models

Genotype-selectivity context

Synthetic lethality pathway endpoints

Immuno-oncology combination studies

MHC-I modulation context

Immune-sensitization model endpoints

• [1] Martin CJ, et al. Molecular characterization of macbecin as an Hsp90 inhibitor. J Med Chem. 2008;51(9):2853-7. View Source
• [2] Bertin Bioreagent. Macbecin I Product Datasheet. View Source
• [3] Huang Y, et al. Chemogenomic analysis identifies geldanamycins as substrates and inhibitors of ABCB1. Pharm Res. 2007;24(9):1702-12. View Source
• [4] Muroi M, et al. Macbecins I and II, new antitumor antibiotics. II. Isolation and characterization. J Antibiot. 1980;33(2):205-12. View Source